6-(pyrrolidin-1-ylmethyl)-4-[3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanoyl]-1,4-oxazepan-6-ol

• IUPAC Name: 1-[6-hydroxy-6-(pyrrolidin-1-ylmethyl)-1,4-oxazepan-4-yl]-3-(1,3,5-trimethylpyrazol-4-yl)propan-1-one
• InChI: InChI=1S/C19H32N4O3/c1-15-17(16(2)21(3)20-15)6-7-18(24)23-10-11-26-14-19(25,13-23)12-22-8-4-5-9-22/h25H,4-14H2,1-3H3
• InChI Key: NWDCKWIANKMEDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)CCC(=O)N2CCOCC(C2)(CN3CCCC3)O
• Molecular Formula: C19H32N4O3
• Molecular Weight: 364.5 g/mol

Description

6-(pyrrolidin-1-ylmethyl)-4-[3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanoyl]-1,4-oxazepan-6-ol is a useful research compound. Its molecular formula is C19H32N4O3 and its molecular weight is 364.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 364.24744090 g/mol and the complexity rating of the compound is 485. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antibacterial Activity

Research by Genin et al. (2000) demonstrates that compounds structurally related to 6-(pyrrolidin-1-ylmethyl)-4-[3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanoyl]-1,4-oxazepan-6-ol, specifically nitrogen-carbon-linked (azolylphenyl)oxazolidinones, show promising antibacterial properties. These compounds exhibit significant activity against Gram-negative bacteria like Haemophilus influenzae and Moraxella catarrhalis. The study highlights the importance of substituents on the azole moieties in determining antibacterial efficacy (Genin et al., 2000).

Potential Treatment for Idiopathic Pulmonary Fibrosis

Procopiou et al. (2018) developed a series of 3-aryl(pyrrolidin-1-yl)butanoic acids, including compounds structurally similar to the chemical . These compounds were found to have high affinity and selectivity for the αvβ6 integrin, which is significant in the context of idiopathic pulmonary fibrosis treatment. The specific compound studied exhibited high solubility and favorable pharmacokinetic properties, making it a candidate for clinical investigation as a therapeutic agent for idiopathic pulmonary fibrosis (Procopiou et al., 2018).

Anticancer and Antimicrobial Agents

Katariya et al. (2021) synthesized novel biologically potent heterocyclic compounds incorporating oxazole, pyrazoline, and pyridine moieties. These compounds showed significant anticancer activity against a panel of 60 cancer cell lines at the National Cancer Institute (USA), as well as in vitro antibacterial and antifungal activities. This research indicates the potential of such compounds, related to this compound, in treating various cancers and microbial infections (Katariya et al., 2021).